Cas no 5444-32-6 (6-(dimethylamino)-1-methyl-1,2-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one)
5444-32-6 structure
Product Name:6-(dimethylamino)-1-methyl-1,2-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one
CAS No:5444-32-6
MF:C8H11N5O
MW:193.205840349197
CID:941280
PubChem ID:135431258
Update Time:2025-04-19
6-(dimethylamino)-1-methyl-1,2-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one Chemical and Physical Properties
Names and Identifiers
-
- 6-(dimethylamino)-1-methyl-1,2-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one
- 6-(dimethylamino)-1-methyl-2H-pyrazolo[3,4-d]pyrimidin-4-one
- MLS002638659
- SMR001548129
- HMS3095O10
- NSC-19087
- 6-(dimethylamino)-1-methyl-1H,2H,4H-pyrazolo[3,4-d]pyrimidin-4-one
- NSC19087
- CHEMBL1863782
- DTXSID20280923
- 6-(Dimethylamino)-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4(2H)-one
- 5444-32-6
-
- Inchi: 1S/C8H11N5O/c1-12(2)8-10-6-5(7(14)11-8)4-9-13(6)3/h4H,1-3H3,(H,10,11,14)
- InChI Key: IVYJBVYUUPDDMF-UHFFFAOYSA-N
- SMILES: O=C1C2C=NN(C)C=2N=C(N1)N(C)C
Computed Properties
- Exact Mass: 193.09653
- Monoisotopic Mass: 193.09636
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 379
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 60.3
- XLogP3: -0.7
Experimental Properties
- Density: 1.43
- Boiling Point: 301.4°C at 760 mmHg
- Flash Point: 136.1°C
- Refractive Index: 1.693
- PSA: 60.3
6-(dimethylamino)-1-methyl-1,2-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one Related Literature
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Jason Wan Lab Chip, 2020,20, 4528-4538
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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